Cas no 1331768-96-7 (5-Fluoro-2-(pyrazolo[1,5-a]pyridin-3-yl)pyrimidin-4-ol)

• Product Name: 5-Fluoro-2-(pyrazolo[1,5-a]pyridin-3-yl)pyrimidin-4-ol
• CAS No: 1331768-96-7
• MF: C₁₁H₇FN₄O
• MW: 230.19788479805
• MDL: MFCD28384394
• CID: 4694925
• Update Time: 2025-08-10

5-Fluoro-2-(pyrazolo[1,5-a]pyridin-3-yl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(pyrazolo[1,5-a]pyridin-3-yl)pyrimidin-4-ol
• 5-Fluoro-2-(pyrazolo[1,5-a]pyridin-3-yl)pyrimidin-4-ol

• MDL： MFCD28384394
• Inchi： 1S/C11H7FN4O/c12-8-6-13-10(15-11(8)17)7-5-14-16-4-2-1-3-9(7)16/h1-6H,(H,13,15,17)
• InChI Key： GXUBKPQSCCSFNS-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C2C=NN3C=CC=CC3=2)NC1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 406
• Topological Polar Surface Area: 58.8

Additional information on 5-Fluoro-2-(pyrazolo[1,5-a]pyridin-3-yl)pyrimidin-4-ol

5-Fluoro-2-(pyrazolo[1,5-a]pyridin-3-yl)pyrimidin-4-ol: A Comprehensive Overview

The compound 5-Fluoro-2-(pyrazolo[1,5-a]pyridin-3-yl)pyrimidin-4-ol (CAS No. 1331768-96-7) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities. The structure of this molecule incorporates a pyrimidine ring system substituted with a pyrazolo[1,5-a]pyridine moiety at position 2 and a fluoro group at position 5, along with a hydroxyl group at position 4. These structural features contribute to its unique pharmacological properties and make it a subject of intense research interest.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors. The fusion of this heterocyclic ring with a pyrimidine core in 5-fluoro-2-(pyrazolo[1,5-a]pyridin-3-yl)pyrimidin-4-ol creates a molecule with enhanced binding affinity to various protein targets. This makes it a promising candidate for the treatment of diseases such as cancer, where kinase activity plays a critical role in cell proliferation and survival.

The synthesis of 5-fluoro-2-(pyrazolo[1,5-a]pyridin-3-yl)pyrimidin-4-ol involves a multi-step process that combines principles from heterocyclic chemistry and medicinal chemistry. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic coupling reactions, to optimize the yield and purity of this compound. These advancements not only enhance the scalability of production but also pave the way for further structural modifications to improve its pharmacokinetic properties.

One of the most intriguing aspects of this compound is its ability to modulate multiple signaling pathways simultaneously. For instance, studies have shown that 5-fluoro-2-(pyrazolo[1,5-a]pyridin-3-yli)pyrimidin4-yli can inhibit both receptor tyrosine kinases (RTKs) and serine/threonine kinases, which are often overexpressed in various cancer types. This dual inhibitory activity suggests that it could serve as a potent anti-cancer agent with reduced likelihood of drug resistance.

In addition to its therapeutic potential, 5-fluoro-pyrazolo-pyrimidinol has also been investigated for its role in neurodegenerative diseases. Preclinical studies indicate that this compound may possess neuroprotective properties by modulating oxidative stress and inflammation pathways. These findings underscore its versatility as a lead compound for developing multi-target-directed ligands (MTDLs), which are highly sought after in modern drug discovery.

The application of computational chemistry tools has further enriched our understanding of 5-fluoro-pyrazolo-pyrimidinol's molecular interactions. Molecular docking studies reveal that the hydroxyl group at position 4 plays a crucial role in hydrogen bonding with key residues in target proteins. Similarly, the fluoro substituent at position 5 enhances lipophilicity without compromising aqueous solubility—a balance that is essential for effective drug delivery.

Looking ahead, the development of CAS No. 1331768967 into a clinical candidate will depend on several factors, including its safety profile and bioavailability. Ongoing research is focused on optimizing these parameters through strategic chemical modifications and formulation development. The integration of artificial intelligence (AI) algorithms into drug design pipelines is also expected to accelerate this process by predicting optimal structural adjustments based on vast datasets.

In conclusion, 5-fluoro-pyrazolo-pyrimidinol represents a cutting-edge advancement in medicinal chemistry with broad implications for disease treatment. Its unique structure, combined with recent breakthroughs in synthetic methodology and computational modeling, positions it as a leading candidate for future therapeutic interventions. As research continues to unravel its full potential, this compound stands at the forefront of innovation in the pharmaceutical industry.